molecular formula C11H11ClO2 B8321183 4-(4-Chloro-2-methoxy-phenyl)-but-3-yn-1-ol

4-(4-Chloro-2-methoxy-phenyl)-but-3-yn-1-ol

Cat. No. B8321183
M. Wt: 210.65 g/mol
InChI Key: XMRMUWZNVIVZRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Chloro-2-methoxy-phenyl)-but-3-yn-1-ol is a useful research compound. Its molecular formula is C11H11ClO2 and its molecular weight is 210.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Chloro-2-methoxy-phenyl)-but-3-yn-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Chloro-2-methoxy-phenyl)-but-3-yn-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-Chloro-2-methoxy-phenyl)-but-3-yn-1-ol

Molecular Formula

C11H11ClO2

Molecular Weight

210.65 g/mol

IUPAC Name

4-(4-chloro-2-methoxyphenyl)but-3-yn-1-ol

InChI

InChI=1S/C11H11ClO2/c1-14-11-8-10(12)6-5-9(11)4-2-3-7-13/h5-6,8,13H,3,7H2,1H3

InChI Key

XMRMUWZNVIVZRD-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)Cl)C#CCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-bromo-5-chloroanisole (2 g, 9 mmol), Pd(PPh3)4 (520 mg, 0.45 mmol), and CuI (400 mg) in pyrrolidine (20 mL) was added a solution of 3-butyn-1-ol (1.26 g, 18 mmol) in pyrrolidine (30 mL). The reaction mixture was stirred at 80° C. for 6 h, and then concentrated in vacuo. The resulting residue was extracted with ethyl acetate and the organic phase was washed with 1N hydrochloric acid, followed by water, then brine, and dried over sodium sulfate. Upon removal of the solvent under reduced pressure, the crude product was subjected to column chromatography on silica gel (gradient elution with 0%-40% EtOAc/hexane) to give 4-(4-chloro-2-methoxy-phenyl)-but-3-yn-1-ol as a colorless oil (1.46 g, 76.7%). 1H NMR (300 MHz, CDCl3) δ ppm 7.29 (d, J=8.2 Hz, 1H), 6.88 (dd, J=8.2, 1.6 Hz, 1H), 6.85 (d, J=1.6 Hz, 1H), 3.87 (s, 3H), 3.82 (t, J=6.2 Hz, 2H), 2.73 (t, J=6.2 Hz, 2H), 1.92 (br. s, 1H).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.26 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
520 mg
Type
catalyst
Reaction Step One
Name
Quantity
400 mg
Type
catalyst
Reaction Step One

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